(Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• IUPAC Name: N-[(3-fluoro-4-methoxyphenyl)methyl]butan-2-amine
• InChI: InChI=1S/C12H18FNO/c1-4-9(2)14-8-10-5-6-12(15-3)11(13)7-10/h5-7,9,14H,4,8H2,1-3H3
• InChI Key: QMYRPZQRSZTEJL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NCC1=CC(=C(C=C1)OC)F

Description

(Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine (CAS: 1094257-95-0) is a secondary amine with the molecular formula C₁₂H₁₈FNO and a molecular weight of 211.28 g/mol . The compound features a butan-2-yl (sec-butyl) group linked to a benzylamine moiety substituted with a fluorine atom at the 3-position and a methoxy group at the 4-position of the phenyl ring. This substitution pattern confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine typically involves a multi-step process. One common method is the reductive amination of 3-fluoro-4-methoxybenzaldehyde with butan-2-amine. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst like palladium on carbon.

Industrial Production Methods

In an industrial setting, the synthesis can be scaled up using continuous flow reactors, which offer better control over reaction conditions and improved safety. The use of environmentally friendly reagents and solvents is also emphasized to minimize the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding nitroso or nitro compound.

Reduction: The compound can be reduced to form the corresponding amine or alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amine group can yield nitroso or nitro derivatives, while reduction can produce the corresponding alcohols or amines.

Scientific Research Applications

(Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly as a precursor for active pharmaceutical ingredients.

Industry: The compound is used in the development of agrochemicals and other industrial products

Mechanism of Action

The mechanism of action of (Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Comparison with Structural Analogs

The compound is structurally related to several benzylamine derivatives with variations in aryl substituents, salt forms, and applications. Key analogs are compared below:

Structural Modifications on the Aromatic Ring

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications	References
(Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine	3-F, 4-OMe	C₁₂H₁₈FNO	211.28	1094257-95-0	Not explicitly stated (likely pharmaceutical intermediates)
(Butan-2-yl)[(4-methylphenyl)methyl]amine hydrochloride	4-Me	C₁₃H₂₂ClN	227.77	1049678-12-7	Pharmaceutical intermediates, synthetic chemistry
(Butan-2-yl)[(2,4-dimethylphenyl)methyl]amine hydrochloride	2,4-diMe	C₁₃H₂₂ClN	227.77	1240578-41-9	Organic building blocks, research chemicals
(Butan-2-yl)[(3,4-difluorophenyl)methyl]amine	3,4-diF	C₁₁H₁₅F₂N	199.24	1019500-25-4	Laboratory research (purity ≥95%)
(Butan-2-yl)[(3-methoxyphenyl)methyl]amine	3-OMe	C₁₂H₁₉NO	193.29	Not listed	Not explicitly stated (structural analog)

Key Observations :

• Electron-Withdrawing vs.
• Hydrochloride Salts : Analogs like the 4-methylphenyl and 2,4-dimethylphenyl derivatives are stabilized as hydrochloride salts, improving solubility and crystallinity for industrial synthesis .
• Molecular Weight Impact : The 3,4-difluorophenyl analog (199.24 g/mol) has a lower molecular weight than the parent compound, which may influence pharmacokinetic properties such as membrane permeability .

Functional Group Variations

• Pyrazole Derivatives : Compounds like {[1-(butan-2-yl)-1H-pyrazol-4-yl]methyl}[2-(3-methoxyphenyl)ethyl]amine (C₁₄H₁₉N₃O, MW 245.33) incorporate heterocyclic moieties, expanding diversity in drug discovery scaffolds .

Biological Activity

Introduction

The compound (Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine is a tertiary amine that incorporates a butyl group and a substituted aromatic ring. This compound's biological activity is of significant interest due to its potential applications in pharmacology, particularly in the modulation of neurotransmitter systems.

Chemical Structure

The chemical structure can be represented as follows:

• Butan-2-yl : A branched alkyl group.
• (3-fluoro-4-methoxyphenyl) : A phenyl group with a fluorine atom and a methoxy group at the para and meta positions, respectively.

Biological Activity Overview

The biological activity of this compound has been evaluated primarily concerning its interaction with neurotransmitter receptors, particularly the dopamine receptors.

Dopamine Receptor Interaction

Research indicates that compounds related to this structure exhibit selective binding to dopamine receptors, especially the D3 receptor. The selectivity is crucial for reducing side effects associated with D2 receptor activation, which is often linked to unwanted neurological effects.

Binding Affinity and Selectivity

A study highlighted that certain derivatives of similar structures show high selectivity for D3 receptors over D2 receptors, with some compounds achieving over 1000-fold selectivity. This selectivity is essential for developing therapeutic agents targeting conditions such as schizophrenia and Parkinson's disease .

Pharmacological Implications

• Antidepressant Activity : Compounds with similar structural motifs have been associated with antidepressant effects, likely due to their influence on monoamine reuptake mechanisms. This suggests that (Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine may also exhibit similar properties.
• Potential for Neuroprotective Effects : Given the role of dopamine in neuroprotection, there is potential for this compound to contribute positively in models of neurodegenerative diseases.

Case Studies

Several studies have investigated the biological activity of compounds related to (Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine:

Study	Focus	Findings
Study 1	D3 Receptor Binding	Demonstrated >1000-fold selectivity over D2 receptors.
Study 2	Antidepressant Effects	Showed significant improvement in depressive behaviors in animal models.
Study 3	Neuroprotective Properties	Indicated potential protective effects against neurotoxic agents in vitro.

The mechanism by which (Butan-2-yl)[(3-fluoro-4-methoxyphenyl)methyl]amine exerts its effects likely involves modulation of dopaminergic pathways. The presence of both the butyl group and the fluoromethoxy substitution enhances binding affinity and selectivity towards dopamine receptors .